1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-5-(4-methoxyphenyl)pyrazol-3-amine
• InChI: InChI=1S/C14H17N3O3S/c1-20-12-4-2-10(3-5-12)13-8-14(15)17(16-13)11-6-7-21(18,19)9-11/h2-5,8,11H,6-7,9,15H2,1H3
• InChI Key: FPWZMCROLKJZHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=C2)N)C3CCS(=O)(=O)C3
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine, abbreviated as 1,1-DOTPMA, is a pyrazole-containing amine compound with potential applications in the field of medicinal chemistry. Its unique structural features make it a promising candidate for use in a variety of scientific research applications.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The development of novel synthesis methods for related compounds demonstrates the ongoing interest in exploring efficient pathways to obtain pyrazole derivatives and their analogs. For instance, a one-pot synthesis technique has been developed for creating 8-amino-1-methoxy-6H-dibenzo[b,d]pyran-6-one, showcasing an innovative approach to synthesizing complex organic molecules ([Jilani, 2007](https://consensus.app/papers/onepot-synthesis-8amino1methoxy6hdibenzobdpyran6one-jilani/076d3d9e4b5955a5b50cde0e24b6a1a1/?utm_source=chatgpt)).

Material Science and Polymer Modification

• Research on modifying poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels through condensation reactions with various amines, including aromatic amines, indicates the potential for creating materials with enhanced properties. Such modifications have implications for medical applications due to the improved thermal stability and biological activities of the amine-treated polymers (Aly & El-Mohdy, 2015).

Antimicrobial and Antifungal Activities

• The synthesis and evaluation of new 1,2,4-Triazole derivatives for their antimicrobial activities highlight the potential of pyrazole-based compounds in developing new antimicrobial agents. Some of these compounds have shown promising activity against a range of test microorganisms, underscoring the potential for therapeutic applications (Bektaş et al., 2007).

Electrochromic Materials

• The exploration of donor-acceptor polymeric electrochromic materials employing thiophene derivatives and pyrazine as acceptor units suggests applications in NIR electrochromic devices. These materials exhibit high coloration efficiency and fast response times, making them suitable for use in advanced display technologies (Zhao et al., 2014).

Pharmaceutical and Biological Activity

• The design, synthesis, and pharmacological evaluation of a series of pyrazolines with thiazolidin-4-one derivatives indicate their potential for anticancer and HIV applications. These compounds have been evaluated for their antimicrobial activity, suggesting a multifaceted approach to drug discovery and development (Patel et al., 2013).

Corrosion Inhibition

• The inhibitive action of bipyrazolic type organic compounds towards the corrosion of pure iron in acidic media has been studied, demonstrating the potential of pyrazole derivatives in industrial applications for corrosion protection (Chetouani et al., 2005).